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Benzyl (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate Benzyl (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 1026380-21-1
VCID: VC20864531
InChI: InChI=1S/C30H38N2O5/c1-21(31-25(29(34)36-2)18-17-22-11-5-3-6-12-22)28(33)32-26-16-10-9-15-24(26)19-27(32)30(35)37-20-23-13-7-4-8-14-23/h3-8,11-14,21,24-27,31H,9-10,15-20H2,1-2H3/t21-,24+,25-,26-,27-/m0/s1
SMILES: CC(C(=O)N1C2CCCCC2CC1C(=O)OCC3=CC=CC=C3)NC(CCC4=CC=CC=C4)C(=O)OC
Molecular Formula: C30H38N2O5
Molecular Weight: 506.6 g/mol

Benzyl (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate

CAS No.: 1026380-21-1

Cat. No.: VC20864531

Molecular Formula: C30H38N2O5

Molecular Weight: 506.6 g/mol

* For research use only. Not for human or veterinary use.

Benzyl (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate - 1026380-21-1

Specification

CAS No. 1026380-21-1
Molecular Formula C30H38N2O5
Molecular Weight 506.6 g/mol
IUPAC Name benzyl (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
Standard InChI InChI=1S/C30H38N2O5/c1-21(31-25(29(34)36-2)18-17-22-11-5-3-6-12-22)28(33)32-26-16-10-9-15-24(26)19-27(32)30(35)37-20-23-13-7-4-8-14-23/h3-8,11-14,21,24-27,31H,9-10,15-20H2,1-2H3/t21-,24+,25-,26-,27-/m0/s1
Standard InChI Key ARDCWVCJSURDDM-KOMOQGMXSA-N
Isomeric SMILES C[C@@H](C(=O)N1[C@H]2CCCC[C@@H]2C[C@H]1C(=O)OCC3=CC=CC=C3)N[C@@H](CCC4=CC=CC=C4)C(=O)OC
SMILES CC(C(=O)N1C2CCCCC2CC1C(=O)OCC3=CC=CC=C3)NC(CCC4=CC=CC=C4)C(=O)OC
Canonical SMILES CC(C(=O)N1C2CCCCC2CC1C(=O)OCC3=CC=CC=C3)NC(CCC4=CC=CC=C4)C(=O)OC

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